2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C28H26N4O2S/c1-4-19-9-11-20(12-10-19)29-24(33)16-35-28-31-25-22-7-5-6-8-23(22)30-26(25)27(34)32(28)21-14-17(2)13-18(3)15-21/h5-15,30H,4,16H2,1-3H3,(H,29,33)
• InChI Key: QLCJJBBOCPARFT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)C)C)NC5=CC=CC=C53
• Molecular Formula: C28H26N4O2S
• Molecular Weight: 482.6 g/mol

Description

2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C28H26N4O2S and its molecular weight is 482.6. The purity is usually 95%.
BenchChem offers high-quality 2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(4-ethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(4-ethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

• A study described the synthesis of substituted pyrimidines, pyridazines, and quinolines, including derivatives related to the specified compound, which demonstrated strong bactericidal effects against various bacteria, including Serratia marcescens, Staphylococcus aureus, and Escherichia coli (Abdel‐Hafez, 2010).
• Other research focused on the synthesis of novel derivatives with antimicrobial properties. The study synthesized derivatives including the 2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl] motif and evaluated their antimicrobial potential against various bacterial strains, finding some compounds exhibited notable activity (Siddiqui et al., 2014).

Antitumor Applications

• A study synthesized novel 2-amino-4-oxo-5-substituted pyrrolo[2,3-d]pyrimidines, structurally similar to the specified compound, as potential inhibitors of thymidylate synthase and as antitumor agents. These compounds displayed potent anticancer activity, comparable to that of doxorubicin, on various human cancer cell lines (Gangjee et al., 1996).
• Another research effort focused on synthesizing and evaluating the antitumor activity of novel thieno[3,2-d]pyrimidine derivatives, which showed marked growth inhibition in certain cancer cell lines (Hafez & El-Gazzar, 2017).

Synthesis of Heterocyclic Compounds

• Research into the synthesis of complex heterocyclic compounds involving the pyrimido[5,4-b]indole motif, similar to the specified compound, has been conducted. These studies contribute to the development of novel compounds with potential applications in pharmaceuticals and materials science (Shestakov et al., 2009).